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Compound of Interest

Compound Name: AKOS BBS-00000324

Cat. No.: B2941772

Disclaimer: This document provides a general framework for the safe handling of the chemical
compound AKOS BBS-00000324 (CAS: 74416-91-4), also known as ethyl 3-methyl-6-
phenylimidazo(2,1-b)(1,3)thiazole-2-carboxylate. As of the last update, a specific Safety Data
Sheet (SDS) with comprehensive, verified toxicological and physical hazard data for this
compound was not publicly available. The following guidelines are therefore based on best
practices for handling novel chemical entities in a research and development setting.
Researchers, scientists, and drug development professionals must exercise caution and
adhere to their institution's safety protocols. A thorough risk assessment should be conducted
before any experimental work begins.

Compound Identification and Properties

While specific, verified data is pending the availability of a formal SDS, the basic chemical
properties of AKOS BBS-00000324 are summarized below. This information is derived from its
chemical structure and should be considered provisional.
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Identifier Value

ethyl 3-methyl-6-phenylimidazo[2,1-b][1]

UPAC Name [2]thiazole-2-carboxylate
Synonym AKOS BBS-00000324

CAS Number 74416-91-4

Molecular Formula C15H14N202S

Molecular Weight 286.35 g/mol

Physical Form Solid (presumed)

Solubility To be determined experimentally
Stability To be determined experimentally

Hazard Assessment and Precautionary Measures

In the absence of specific toxicity data, AKOS BBS-00000324 should be treated as a
potentially hazardous substance. The following table outlines potential hazards and the
recommended precautionary measures.
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Hazard Class (Assumed)

GHS Hazard Statement
(Assumed)

Precautionary Measures

Acute Toxicity (Oral, Dermal,

Inhalation)

H302, H312, H332: Harmful if
swallowed, in contact with skin,

or if inhaled.

Avoid ingestion, skin contact,
and inhalation of dust. Use
appropriate personal protective

equipment (PPE).

Skin Corrosion/Irritation

H315: Causes skin irritation.

Wear protective gloves and lab
coat. Wash hands thoroughly

after handling.

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation.

Wear safety glasses or

goggles.

Specific Target Organ Toxicity

H335: May cause respiratory

Handle in a well-ventilated

irritation. area or a chemical fume hood.
Minimize exposure. Assume
Long-term Exposure Unknown potential for unknown chronic

effects.

Personal Protective Equipment (PPE) Protocol

A layered approach to PPE is mandatory when handling AKOS BBS-00000324 to minimize
exposure through all potential routes.
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Preparation Phase

Conduct Risk Assessment

Select Appropriate PPE

Donning Sequence

1. Don Lab Coat

\

2. Don Nitrile Gloves
(or other resistant material)

\

3. Don Safety Goggles
(with side shields)

\

4. Use Fume Hood or
Don Respirator (if needed)

Handlin%

Handle AKOS BBS-00000324

Doffing ar‘l

'Protocol

;1 Disposal

1. Remove Gloves

2. Remove Goggles

3. Remove Lab Coat

4. Wash Hands Thoroughly

Dispose of Contaminated
Waste Appropriately

Click to download full resolution via product page
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Figure 1. Standard workflow for donning, using, and doffing Personal Protective Equipment
(PPE) when handling novel chemical compounds.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical. The
following protocols should be clearly posted in the laboratory.

Exposure Protocols
Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Immediately remove contaminated clothing.
_ Flush the affected area with copious amounts of
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.

Spill Response Workflow

A systematic approach is necessary to safely manage a spill of AKOS BBS-00000324.
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Initial Response

Alert personnel in the immediate area

Evacuate the area if necessary

Containment & Cleanup

Don appropriate PPE
(gloves, goggles, lab coat, respirator)

;

Contain the spill with absorbent material

l

Carefully collect the material
(avoid generating dust)

;

Decontaminate the spill area

Disposal

Place collected material in a
sealed container for hazardous waste

Label the waste container clearly

Dispose of according to institutional
and local regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of AKOS BBS-
00000324]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2941772#akos-bbs-00000324-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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